Cas no 57477-68-6 (3-hydroxybenzofuran-2-carbonitrile)

• Product Name: 3-hydroxybenzofuran-2-carbonitrile
• CAS No: 57477-68-6
• MF: C₉H₅NO₂
• MW: 159.141502141953
• CID: 387354
• PubChem ID: 298561
• Update Time: 2025-04-19

3-hydroxybenzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarbonitrile,3-hydroxy-
• 3-hydroxy-1-benzofuran-2-carbonitrile
• 2-Cyano-3-hydroxybenzofuran
• 3-hydroxy[1]benzofuran-2-carbonitrile
• 3-hydroxybenzo[b]furan-2-carbonitrile
• 3-hydroxy-benzofuran-2-carbonitrile
• AB-337
• AC1L6TAZ
• CTK7C9313
• cyano-2 hydroxy-3 benzofuranne
• NSC170752
• SBB087353
• NSC-170752
• 2-Benzofurancarbonitrile, 3-hydroxy-
• 57477-68-6
• AKOS006278367
• EN300-132343
• DTXSID60305427
• SCHEMBL11127282
• CS-0233292
• 3-hydroxybenzofuran-2-carbonitrile

• Inchi： 1S/C9H5NO2/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-4,11H
• InChI Key： TWHYVQXLGAEBMI-UHFFFAOYSA-N
• SMILES： O1C(C#N)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 159.03205
• Monoisotopic Mass: 159.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 328.3±27.0 °C at 760 mmHg
• Flash Point: 152.4±23.7 °C
• Refractive Index: 1.678
• PSA: 57.16
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-hydroxybenzofuran-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)